![molecular formula C12H8FN3O2S2 B5778716 N-(4-fluorophenyl)-2,1,3-benzothiadiazole-5-sulfonamide](/img/structure/B5778716.png)
N-(4-fluorophenyl)-2,1,3-benzothiadiazole-5-sulfonamide
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Overview
Description
N-(4-fluorophenyl)-2,1,3-benzothiadiazole-5-sulfonamide, also known as FSBT, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of benzothiadiazole derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.
Mechanism of Action
The mechanism of action of N-(4-fluorophenyl)-2,1,3-benzothiadiazole-5-sulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and transcription. This compound has also been shown to modulate the expression of various genes involved in cell cycle regulation and apoptosis. Additionally, this compound has been shown to activate the MAPK/ERK signaling pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cells and organisms. In vitro studies have shown that this compound can induce apoptosis and inhibit cell proliferation in various cancer cell lines. This compound has also been shown to modulate the expression of various genes involved in inflammation and immune response. In vivo studies have shown that this compound can reduce tumor growth and metastasis in animal models of cancer. However, the toxicity and pharmacokinetics of this compound in vivo have not been fully evaluated.
Advantages and Limitations for Lab Experiments
N-(4-fluorophenyl)-2,1,3-benzothiadiazole-5-sulfonamide has several advantages for lab experiments, including its high yield and purity, its fluorescent properties, and its diverse biological activities. This compound can be easily synthesized and purified using standard laboratory techniques, and its fluorescent properties make it a useful tool for imaging and sensing applications. However, this compound has some limitations for lab experiments, including its potential toxicity and limited solubility in aqueous solutions. These limitations should be taken into consideration when designing experiments using this compound.
Future Directions
There are several future directions for the study of N-(4-fluorophenyl)-2,1,3-benzothiadiazole-5-sulfonamide, including the evaluation of its potential as a therapeutic agent for cancer and other diseases, the development of novel fluorescent materials and sensors based on this compound, and the elucidation of its mechanism of action at the molecular level. Additionally, the toxicity and pharmacokinetics of this compound in vivo should be further evaluated to determine its potential as a drug candidate. Overall, this compound represents a promising chemical compound for scientific research, and its potential applications in various fields make it a subject of ongoing investigation.
Synthesis Methods
The synthesis of N-(4-fluorophenyl)-2,1,3-benzothiadiazole-5-sulfonamide involves the reaction of 4-fluoroaniline with 2,1,3-benzothiadiazole-5-sulfonyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain this compound in high yield and purity. This synthesis method has been optimized and validated through various analytical techniques, including NMR spectroscopy, mass spectrometry, and elemental analysis.
Scientific Research Applications
N-(4-fluorophenyl)-2,1,3-benzothiadiazole-5-sulfonamide has been studied for its potential applications in various scientific fields, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, this compound has been evaluated as a potential anticancer agent, as it has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. In materials science, this compound has been used as a building block for the synthesis of fluorescent polymers and nanoparticles, which have potential applications in imaging and sensing. In biochemistry, this compound has been studied as a fluorescent probe for the detection of metal ions and biomolecules, such as DNA and proteins.
properties
IUPAC Name |
N-(4-fluorophenyl)-2,1,3-benzothiadiazole-5-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8FN3O2S2/c13-8-1-3-9(4-2-8)16-20(17,18)10-5-6-11-12(7-10)15-19-14-11/h1-7,16H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWVPTMBMKUMNNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NS(=O)(=O)C2=CC3=NSN=C3C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8FN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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